Cas no 1000576-04-4 (2-Bromo-6-fluoro-4-methylphenylisothiocyanate)

• Product Name: 2-Bromo-6-fluoro-4-methylphenylisothiocyanate
• CAS No: 1000576-04-4
• MF: C₈H₅BrFNS
• MW: 246.099403142929
• CID: 3157492
• PubChem ID: 26598250
• Update Time: 2025-04-21

2-Bromo-6-fluoro-4-methylphenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-4-methylphenylisothiocyanate
• AKOS037652993
• 1000576-04-4
• JDJUNXHXNCSGLN-UHFFFAOYSA-N
• 1-bromo-3-fluoro-2-isothiocyanato-5-methylbenzene
• FS-6232
• SCHEMBL17200659

• MDL： MFCD09800757
• Inchi： 1S/C8H5BrFNS/c1-5-2-6(9)8(11-4-12)7(10)3-5/h2-3H,1H3
• InChI Key： JDJUNXHXNCSGLN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C)=C1)F)N=C=S

Computed Properties

• Exact Mass: 244.93101Da
• Monoisotopic Mass: 244.93101Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 44.5Ų